Cas no 921863-74-3 (N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 921863-74-3
• MF: C₂₁H₂₀ClN₃O₄S
• MW: 445.919202804565
• CID: 5833550
• PubChem ID: 18568041
• Update Time: 2025-08-05

N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(5-chloro-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• F2202-0575
• AKOS024628193
• N-(4-(2-((5-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• 921863-74-3
• N-(4-{[(5-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

• Inchi： 1S/C21H20ClN3O4S/c1-12-4-6-14(22)9-16(12)24-19(26)10-15-11-30-21(23-15)25-20(27)13-5-7-17(28-2)18(8-13)29-3/h4-9,11H,10H2,1-3H3,(H,24,26)(H,23,25,27)
• InChI Key： UWDHUDJHPZWTRU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC(Cl)=CC=C2C)=O)=CS1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 445.0863050g/mol
• Monoisotopic Mass: 445.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide: A Comprehensive Overview

N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide (CAS No. 921863-74-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and features a unique structural arrangement that includes a carbamoyl group, a thiazole ring, and a substituted benzamide moiety. The combination of these functional groups imparts specific pharmacological properties that make it an intriguing candidate for further research and development.

The structural complexity of N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide is a key factor in its biological activity. The presence of the thiazole ring provides rigidity and stability to the molecule, which can enhance its binding affinity to specific protein targets. The carbamoyl group introduces polarity and hydrogen-bonding capabilities, while the substituted benzamide moiety contributes to lipophilicity and can influence the compound's ability to cross biological membranes. These structural features collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have explored the pharmacological properties of N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide in various biological systems. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide is in the field of cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase. These findings highlight its potential as a novel anticancer agent worthy of further investigation.

In addition to its anti-inflammatory and anticancer properties, N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has also been studied for its antimicrobial activity. Research has shown that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Its ability to inhibit bacterial growth makes it a promising candidate for developing new antibiotics to combat multidrug-resistant pathogens.

The pharmacokinetic profile of N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide has also been investigated to understand its behavior in vivo. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and lungs. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

The toxicological profile of N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, long-term safety studies are still required to ensure its safety for human use.

In conclusion, N-(4-{(5-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide (CAS No. 921863-74-3) is a multifaceted compound with a range of potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further development in areas such as anti-inflammatory therapy, cancer treatment, and antimicrobial agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.